![molecular formula C21H20FN3O2S B2375852 2-((4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-isopropylphenyl)acetamide CAS No. 899724-17-5](/img/structure/B2375852.png)
2-((4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-isopropylphenyl)acetamide
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Description
2-((4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-isopropylphenyl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O2S and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- Compounds structurally related to the specified molecule have been synthesized and evaluated for their biological activities. For instance, derivatives exhibiting anti-inflammatory activity were synthesized by incorporating specific functional groups, demonstrating the compound's potential in developing new therapeutic agents (Sunder & Maleraju, 2013).
Anticancer Potential
- Novel fluoro substituted compounds have shown anti-lung cancer activity, suggesting that related compounds, including the one , might be explored for their anticancer properties (Hammam et al., 2005).
Analgesic and Anti-inflammatory Applications
- Certain derivatives have demonstrated remarkable analgesic and anti-inflammatory activities in preclinical models, hinting at the potential use of similar compounds in pain management and inflammation control (Menozzi et al., 1992).
Antipsychotic Agents
- Research into pyrazole derivatives has revealed compounds with antipsychotic-like profiles, without the interaction with dopamine receptors typical of existing antipsychotics, indicating a novel approach to treating psychoses (Wise et al., 1987).
Antimicrobial Agents
- The synthesis of new heterocyclic compounds incorporating antipyrine moiety suggests potential for high biological activity against various microorganisms, offering insights into the antimicrobial application of related compounds (Aly et al., 2011).
Properties
IUPAC Name |
2-[4-(4-fluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-propan-2-ylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O2S/c1-14(2)15-3-7-17(8-4-15)24-19(26)13-28-20-21(27)25(12-11-23-20)18-9-5-16(22)6-10-18/h3-12,14H,13H2,1-2H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSWFQFZGBXUFRT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.